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Compound of Interest

Compound Name: 1,3-Butanediol diacetate

Cat. No.: B073191

For laboratory professionals engaged in scientific research and drug development, ensuring a
safe handling and disposal protocol for all chemicals is paramount. This guide provides
essential, immediate safety and logistical information for the use of 1,3-Butanediol diacetate,
outlining the necessary personal protective equipment (PPE), operational procedures, and
disposal plans to foster a secure research environment.

Essential Safety and Handling Information

1,3-Butanediol diacetate is a combustible liquid that requires careful handling to prevent
contact with skin, eyes, and inhalation of vapors.[1] Adherence to proper safety protocols is
crucial to mitigate potential risks.

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense when handling 1,3-Butanediol
diacetate. The following table summarizes the required equipment:
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PPE Category

Recommended Equipment

Specifications

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety
goggles

Must conform to EN166 (EU)
or NIOSH (US) standards.[1][2]

Hand Protection

Chemical-resistant, impervious

gloves

Gloves must be inspected
before use and satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374.[2] Proper glove
removal technique (without
touching the outer surface)
should be followed.[1]

Skin and Body Protection

Fire/flame resistant and
impervious clothing, lab coat,

or overalls

The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[1]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded

or irritation is experienced.

Respirators and their
components should be tested
and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).[1]

Operational Plan:

A systematic approach to handling 1,3-Butanediol diacetate from reception to disposal is

critical for laboratory safety.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store the container tightly closed in a dry, cool, and well-ventilated place.[2][3]
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Keep away from heat, sparks, open flames, and hot surfaces.

Store separately from incompatible materials such as strong oxidizing agents, acid chlorides,
acid anhydrides, chloroformates, and reducing agents.[1][3]

. Handling and Use:

Always handle in a well-ventilated area.[2]

Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly before breaks and at the end of the workday.[1]

. Accidental Release Measures:

In case of a spill, remove all sources of ignition.[2]

Evacuate personnel to a safe area and ensure adequate ventilation.[2]

Use personal protective equipment, including chemical-impermeable gloves.[2]

For small spills, absorb with an inert dry material and place in an appropriate waste disposal
container.[3] For large spills, contain with sand, earth, or vermiculite.[3][5]

Prevent the chemical from entering drains or waterways.[1][2][3]

First Aid Procedures:
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Exposure Route First Aid Measures

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation . —_
artificial respiration and consult a doctor
immediately.[2]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[2]

Rinse with pure water for at least 15 minutes
Eye Contact
and consult a doctor.[2]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Disposal Plan:

Proper disposal of 1,3-Butanediol diacetate and its containers is essential to prevent
environmental contamination.

o Chemical Disposal: Dispose of the chemical in suitable and closed containers.[2] Adhered or
collected material should be promptly disposed of in accordance with appropriate local,
state, and federal laws and regulations.[2] Do not discharge into sewer systems.[2]

o Container Disposal: Containers can be triple-rinsed (or equivalent) and offered for recycling
or reconditioning.[2] Alternatively, puncture the packaging to make it unusable for other
purposes and then dispose of it in a sanitary landfill.[2]

Quantitative Safety Data

The following table provides key quantitative safety and physical properties of 1,3-Butanediol
diacetate for quick reference.
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Property

Value

Acute Toxicity (Oral LD50, rat)

6,860 mg/kg bw[2]

Acute Toxicity (Dermal LD50, rabbit)

> 2,000 mg/kg bw(2]

Acute Toxicity (Inhalation LCO, rat)

129 ppm[2]

Boiling Point

222 °C at approx. 1,013 hPa[2?]

Melting Point/Freezing Point

-78 °C[2]

Flash Point

Combustible liquid (Category 4)

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1,3-Butanediol

diacetate in a laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)
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Safe Handling Workflow for 1,3-Butanediol Diacetate

Spill: Evacuate, Ventilate, Contain

Fire: Use Dry Chemical, CO2, or Foam Exposure: Follow First Aid Measures

Handling & Use

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Receive and Inspect Chemical

.
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Ensure Proper Ventilation

Store in a Cool, Dry, Well-Ventilated Area

.

Conduct Experiment in Ventilated Hood

.

Use Non-Sparking Tools

Post-Experim‘;nt & Disposal

Decontaminate Work Area

\ 4

Segregate and Label Waste

Dispose of Chemical Waste per Regulations

.

Dispose of Contaminated PPE and Containers

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,3-Butanediol diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-3-butanediol-diacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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